Cas no 1854496-95-9 ((2,2-Difluorocyclopentyl)methyl acetate)

• Product Name: (2,2-Difluorocyclopentyl)methyl acetate
• CAS No: 1854496-95-9
• MF: C₈H₁₂F₂O₂
• MW: 178.176489830017
• CID: 5459612
• Update Time: 2025-08-05

(2,2-Difluorocyclopentyl)methyl acetate Chemical and Physical Properties

Names and Identifiers

• (2,2-difluorocyclopentyl)methyl acetate
• (2,2-Difluorocyclopentyl)methyl acetate

• Inchi： 1S/C8H12F2O2/c1-6(11)12-5-7-3-2-4-8(7,9)10/h7H,2-5H2,1H3
• InChI Key： ZPNXMZKVQCXIES-UHFFFAOYSA-N
• SMILES： FC1(CCCC1COC(C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3

Additional information on (2,2-Difluorocyclopentyl)methyl acetate

Recent Advances in the Application of (2,2-Difluorocyclopentyl)methyl acetate (CAS: 1854496-95-9) in Chemical Biology and Pharmaceutical Research

In recent years, (2,2-Difluorocyclopentyl)methyl acetate (CAS: 1854496-95-9) has emerged as a compound of significant interest in chemical biology and pharmaceutical research. This fluorinated cyclopentyl derivative has shown promising potential in various applications, including drug discovery, medicinal chemistry, and as a building block for more complex molecules. The unique structural features of this compound, particularly the difluorinated cyclopentyl ring, contribute to its enhanced stability and bioavailability, making it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and optimization of (2,2-Difluorocyclopentyl)methyl acetate, with particular attention to its role in the development of novel therapeutic agents. Researchers have employed advanced synthetic techniques, such as asymmetric catalysis and fluorination strategies, to achieve high yields and enantiomeric purity. These efforts have been complemented by computational modeling studies, which have provided insights into the compound's conformational preferences and potential interactions with biological targets.

One of the most notable applications of (2,2-Difluorocyclopentyl)methyl acetate is in the design of protease inhibitors. The difluorinated cyclopentyl moiety has been shown to enhance binding affinity and selectivity for specific enzyme active sites, particularly in the context of viral proteases. Recent preclinical studies have demonstrated the compound's efficacy in inhibiting key viral enzymes, suggesting its potential as a lead compound for antiviral drug development. Additionally, its metabolic stability and favorable pharmacokinetic properties have been highlighted in these studies.

Beyond its therapeutic potential, (2,2-Difluorocyclopentyl)methyl acetate has also found applications in chemical biology as a versatile synthetic intermediate. Its reactivity profile allows for diverse functionalization, enabling the construction of complex molecular architectures. Recent work has explored its use in the synthesis of fluorinated analogs of natural products, which often exhibit improved biological activity and stability compared to their non-fluorinated counterparts.

Looking ahead, researchers are investigating the broader implications of incorporating (2,2-Difluorocyclopentyl)methyl acetate into drug discovery pipelines. Current challenges include optimizing its synthetic scalability and further elucidating its structure-activity relationships. However, the compound's demonstrated versatility and promising biological activity suggest that it will continue to be an important focus of research in the coming years. Future directions may include exploring its applications in targeted drug delivery systems and as a tool compound for studying fluorination effects in medicinal chemistry.